Cas no 918881-86-4 (1-[(2S)-1-Phenylpropan-2-yl]piperidine)
918881-86-4 structure
Product Name:1-[(2S)-1-Phenylpropan-2-yl]piperidine
CAS No:918881-86-4
MF:C14H21N
MW:203.32324385643
CID:769390
Update Time:2023-08-03
1-[(2S)-1-Phenylpropan-2-yl]piperidine Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 1-[(1S)-1-methyl-2-phenylethyl]-
- 1-[(2S)-1-phenylpropan-2-yl]piperidine
- (+)-1-[(S)-alpha-Methylphenethyl]piperidine
- 1-[(2S)-1-Phenylpropan-2-yl]piperidine
-
- Inchi: 1S/C14H21N/c1-13(15-10-6-3-7-11-15)12-14-8-4-2-5-9-14/h2,4-5,8-9,13H,3,6-7,10-12H2,1H3/t13-/m0/s1
- InChI Key: TWIKIOOMYIVBAD-ZDUSSCGKSA-N
- SMILES: N1(CCCCC1)[C@@H](C)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 166
- Topological Polar Surface Area: 3.2
1-[(2S)-1-Phenylpropan-2-yl]piperidine Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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